![molecular formula C14H9F3O B188743 4-(Trifluoromethyl)benzophenone CAS No. 728-86-9](/img/structure/B188743.png)
4-(Trifluoromethyl)benzophenone
Overview
Description
4-(Trifluoromethyl)benzophenone is an organic compound with the molecular formula C14H9F3O. It has a molecular weight of 250.2159 . The IUPAC name for this compound is phenyl [4-(trifluoromethyl)phenyl]methanone .
Synthesis Analysis
This compound can be synthesized from diphenylmethanol, NBS, and KOAc. The reaction mixture is stirred at room temperature for 10 hours. After extraction with EtOAc, the residue is purified by flash column chromatography on silica gel .Molecular Structure Analysis
The molecular structure of this compound consists of a benzophenone core with a trifluoromethyl group attached to the fourth carbon of one of the phenyl rings .Physical And Chemical Properties Analysis
This compound is a solid powder with a melting point of 114-116 °C and a boiling point of 309.2±42.0 °C. It has a density of 1.2778 (estimate) and is stored at ambient temperature .Scientific Research Applications
Anti-Malarial Agents : A derivative of 4-(Trifluoromethyl)benzophenone showed promising results as an anti-malarial agent. It displayed an inhibitory concentration (IC50) of 47 nM against a multi-drug resistant strain of Plasmodium falciparum, the parasite responsible for malaria (Wiesner et al., 2003).
Photophore in Biochemistry : Benzophenone photophores, including this compound, have widespread applications in biological chemistry, bioorganic chemistry, and material science. They are used for binding/contact site mapping of ligand-protein interactions, identifying molecular targets, proteome profiling, bioconjugation, and surface grafting (Dormán et al., 2016).
Allergic Contact Dermatitis : Benzophenone-4, a related compound, has been identified as a cause of occupational allergic contact dermatitis in a printer. This highlights its potential for causing allergic reactions in certain professional settings (Caruana et al., 2011).
Photoredox Catalysis : In the field of organic synthesis, benzophenone derivatives are used as photosensitizers in the trifluoromethylation of olefins and (hetero)aromatics. This process can be carried out in both batch and continuous flow, utilizing an iridium-based photocatalyst under visible light irradiation (Lefebvre et al., 2016).
Amination of Aryl Halides : Benzophenone imine, a derivative of benzophenone, serves as an ammonia equivalent in the palladium-catalyzed amination of aryl halides and triflates. This is a crucial reaction in organic chemistry for the synthesis of various compounds (Wolfe et al., 1997).
Environmental Impact and Toxicology : Studies have shown that benzophenone-4 can affect the transcription of genes involved in hormonal pathways in zebrafish, indicating its potential environmental impact and toxicological significance (Zucchi et al., 2011).
Safety and Hazards
Properties
IUPAC Name |
phenyl-[4-(trifluoromethyl)phenyl]methanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9F3O/c15-14(16,17)12-8-6-11(7-9-12)13(18)10-4-2-1-3-5-10/h1-9H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OHTYZZYAMUVKQS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9F3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10223122 | |
Record name | 4-(Trifluoromethyl)benzophenone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10223122 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
250.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
728-86-9 | |
Record name | 4′-Trifluoromethylbenzophenone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=728-86-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-(Trifluoromethyl)benzophenone | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000728869 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 728-86-9 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=88328 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 4-(Trifluoromethyl)benzophenone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10223122 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-(trifluoromethyl)benzophenone | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.010.887 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: How does 4-(Trifluoromethyl)benzophenone behave within complex polymeric systems?
A: Research indicates that this compound exhibits a preference for hydrophobic environments. In studies involving polymeric amphiphilic nanoparticles, this compound was found to reside within the hydrophobic polystyrene core of the nanoparticles. [] This suggests its potential utility in applications requiring targeted localization within hydrophobic domains.
Q2: What are the implications of using this compound in chain-growth polycondensation reactions?
A: this compound can act as an initiator in the chain-growth polycondensation of potassium 2-alkyl-5-cyano-4-fluorophenolate, leading to the formation of well-defined aromatic polyethers with controlled molecular weights and low polydispersities (Mw/Mn < 1.2). [] This controlled polymerization process offers advantages in tailoring polymer properties for specific applications.
Q3: How does this compound participate in nickel-mediated decarbonylation reactions?
A: Computational studies using Density Functional Theory (DFT) have provided insights into the mechanism of nickel-mediated decarbonylation of unstrained ketones, with this compound used as a model substrate. [] The calculations suggest that while a (IMesMe)NiCO complex (where IMesMe is a N-heterocyclic carbene ligand) is inactive for the decarbonylation of this compound, the presence of an electron-withdrawing group like trifluoromethyl on the arene can impact the initial oxidative addition step, influencing the overall catalytic cycle. []
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